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Introduction

PF-06835919 is a potent and selective inhibitor of ketohexokinase (KHK), the primary enzyme
responsible for the phosphorylation of fructose to fructose-1-phosphate (F1P).[1] This initial
step is crucial in fructose metabolism, and its inhibition has been explored as a therapeutic
strategy for metabolic disorders such as non-alcoholic fatty liver disease (NAFLD) and type 2
diabetes.[2] PF-06835919 inhibits both isoforms of KHK, KHK-C and KHK-A.[3] This document
provides detailed protocols for a cell-based assay to determine the inhibitory activity of PF-
06835919 on KHK.

Mechanism of Action

Ketohexokinase exists in two isoforms, KHK-C and KHK-A, which differ in their affinity for
fructose. KHK-C, predominantly found in the liver, kidney, and intestine, exhibits a high affinity
for fructose, while KHK-A has a lower affinity. By inhibiting KHK, PF-06835919 blocks the initial
and rate-limiting step of fructose metabolism. This blockage leads to a reduction in the
downstream production of F1P and subsequently mitigates the metabolic consequences
associated with excessive fructose consumption, such as increased de novo lipogenesis and
uric acid production.

Quantitative Data Summary
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The inhibitory potency of PF-06835919 against KHK has been determined in both enzymatic
and cell-based assays. The following tables summarize the available quantitative data.

Table 1: Enzymatic Inhibition of KHK by PF-06835919

Isoform IC50 (nM)
KHK-C 8.4[3]
KHK-A 66[3]

Table 2: Cell-Based Inhibition of KHK by a KHK Inhibitor (BI-9787) in HepG2 Cells

Cell Line Assay Readout IC50 (nM)

Fructose-1-Phosphate (F1P)
HepG2 123[4]
levels

Note: Data for a comparable KHK inhibitor, BI-9787, is provided as a reference for a typical
cell-based assay result.

Signaling Pathway and Experimental Workflow

To visualize the mechanism of KHK and the experimental approach to its inhibition, the
following diagrams are provided.
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Preparation

1. Culture Hepatocytes
(e.g., HepG2, Primary Human Hepatocytes)

2. Prepare Serial Dilutions
of PF-06835919

Treaiment

3. Pre-incubate Cells with
PF-06835919

y

4. Stimulate with Fructose

Ana e/sis

5. Lyse Cells

'

6. Measure KHK Activity
(e.g., F1P levels or ADP production)
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7. Calculate 1C50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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